![molecular formula C7H13ClN2O B1378945 1-(Azetidin-3-YL)pyrrolidin-2-one hydrochloride CAS No. 1403766-91-5](/img/structure/B1378945.png)
1-(Azetidin-3-YL)pyrrolidin-2-one hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-(Azetidin-3-YL)pyrrolidin-2-one hydrochloride” is a chemical compound with the molecular formula C7H13ClN2O . It is a derivative of azetidine and pyrrolidinone . The compound is typically stored at room temperature and is available in liquid form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H12N2O.ClH/c10-7-2-1-3-9(7)6-4-8-5-6;/h6,8H,1-5H2;1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.
Physical and Chemical Properties Analysis
The molecular weight of “this compound” is 176.65 g/mol . The compound is typically stored at room temperature and is available in liquid form .
Scientific Research Applications
Pyrrolidine in Drug Discovery
Pyrrolidine and its derivatives, including compounds like "1-(Azetidin-3-YL)pyrrolidin-2-one hydrochloride," play a significant role in medicinal chemistry due to their structural diversity and biological activity. The pyrrolidine scaffold is utilized to create biologically active compounds targeting a variety of diseases. The presence of a pyrrolidine ring enhances stereochemistry, increases three-dimensional coverage, and allows for efficient exploration of pharmacophore space. This structural feature contributes to the selectivity and potency of potential drug candidates by facilitating diverse binding modes to enantioselective proteins. Research focuses on synthesizing new pyrrolidine compounds with varied biological profiles through strategies such as ring construction and functionalization of preformed pyrrolidine rings (Petri et al., 2021).
Synthetic Pathways and Catalysis
The synthesis of complex organic structures incorporating pyrrolidine units, like "this compound," often leverages advanced catalytic methods to achieve high efficiency and selectivity. Research in this area focuses on developing new synthetic methodologies that employ hybrid catalysts, such as organocatalysts, metal catalysts, and nanocatalysts, to construct pyrrolidine scaffolds. These efforts aim to optimize reaction conditions and improve the synthesis of key intermediates for pharmaceutical applications, highlighting the compound's versatility in drug synthesis (Parmar et al., 2023).
Role in Enzyme Inhibition
Compounds containing the pyrrolidine moiety, similar to "this compound," are explored for their potential as enzyme inhibitors. These inhibitors target specific enzymes involved in disease pathways, offering a strategic approach for therapeutic intervention. For instance, research into dipeptidyl peptidase IV (DPP IV) inhibitors, which are crucial for treating type 2 diabetes mellitus, often involves pyrrolidine derivatives due to their ability to modulate enzyme activity effectively (Mendieta et al., 2011).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and getting medical advice/attention if you feel unwell .
Properties
IUPAC Name |
1-(azetidin-3-yl)pyrrolidin-2-one;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2O.ClH/c10-7-2-1-3-9(7)6-4-8-5-6;/h6,8H,1-5H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXUZWPGIDAFTPE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)C2CNC2.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13ClN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.64 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1403766-91-5 |
Source
|
Record name | 2-Pyrrolidinone, 1-(3-azetidinyl)-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1403766-91-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(Azetidin-3-yl)pyrrolidin-2-one hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.